Cas no 1804100-58-0 (Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate)

• Product Name: Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate
• CAS No: 1804100-58-0
• MF: C₁₃H₁₄Br₂O₃
• MW: 378.05646276474
• CID: 4975400
• Update Time: 2025-05-26

Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate

• Inchi： 1S/C13H14Br2O3/c1-3-18-12(16)7-10-9(13(17)8(2)14)5-4-6-11(10)15/h4-6,8H,3,7H2,1-2H3
• InChI Key： DREFILVSMYQTPX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(C)Br)=O)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate

Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate (CAS No. 1804100-58-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate, identified by its unique Chemical Abstracts Service number CAS No. 1804100-58-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate structure, has garnered attention due to its utility as a versatile intermediate in the synthesis of various pharmacologically active agents. The presence of both bromine and carboxylic acid functional groups makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic compounds.

The compound's molecular architecture, featuring a phenyl ring substituted with a bromine atom at the 2-position and an acetoacetate moiety linked to a 2-bromo-propanoyl group, offers a rich palette of reactivity. This structural feature allows for diverse chemical transformations, including nucleophilic aromatic substitution, condensation reactions, and esterification processes. Such transformations are pivotal in the development of drug candidates targeting various biological pathways.

In recent years, Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate has been employed in the synthesis of inhibitors targeting enzymes involved in inflammatory and metabolic disorders. For instance, studies have demonstrated its role in the preparation of novel cyclooxygenase (COX) inhibitors, which are known for their potential in managing pain and inflammation. The bromine substituent on the phenyl ring enhances the electrophilicity of the molecule, facilitating its interaction with nucleophilic residues in enzymes such as COX-1 and COX-2.

Moreover, the compound has found applications in the development of kinase inhibitors, which play a crucial role in treating cancers and other chronic diseases. By serving as a precursor for more complex molecules, Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate enables the construction of scaffolds that can be further modified to improve binding affinity and selectivity towards specific kinases. This adaptability underscores its importance in drug discovery pipelines.

The pharmaceutical industry has also explored the use of Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate in the synthesis of antiviral agents. Its structural features allow for the introduction of functional groups that can interact with viral proteases and polymerases, thereby inhibiting viral replication. Recent research has highlighted its role in generating derivatives with enhanced antiviral activity against RNA viruses, including those responsible for emerging infectious diseases.

From a synthetic chemistry perspective, Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate exemplifies the strategic use of functional group interconversions. The bromine atoms provide handles for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecular framework. Concurrently, the ester functionality can be hydrolyzed or converted into other derivatives, offering further flexibility in medicinal chemistry applications.

The compound's significance extends to its role in material science and agrochemical research. In material science, Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate has been utilized in the synthesis of organic semiconductors and liquid crystals due to its ability to form stable π-conjugated systems. These systems are essential for developing advanced electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In agrochemical applications, derivatives of Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate have been investigated for their potential as intermediates in the synthesis of herbicides and fungicides. The structural motifs present in this compound contribute to its efficacy against various plant pathogens by interfering with essential enzymatic pathways.

The future prospects for Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate are promising, with ongoing research aimed at expanding its utility across multiple domains. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of new applications for this compound. Additionally, green chemistry principles are being integrated into synthetic methodologies to enhance sustainability while maintaining efficiency.

In conclusion, Ethyl 2-bromo-6-(2-bromopropanoyl)phenylacetate (CAS No. 1804100-58-0) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations that are critical for developing innovative therapeutic agents across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain a valuable asset in both academic and industrial settings.